Cas no 2228129-49-3 (4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol
• CAS No: 2228129-49-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5766756
• PubChem ID: 165610199
• Update Time: 2023-11-15

4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol
• 2228129-49-3
• EN300-1732802

• Inchi： 1S/C11H14N2O2/c14-7-8(15)5-6-11-12-9-3-1-2-4-10(9)13-11/h1-4,8,14-15H,5-7H2,(H,12,13)
• InChI Key： MOYDCTWCNYCTQJ-UHFFFAOYSA-N
• SMILES： OC(CO)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.1Ų